Cas no 263916-84-3 (Disialyl, monofucosyllacto-N-hexaose)

• Product Name: Disialyl, monofucosyllacto-N-hexaose
• CAS No: 263916-84-3
• CID: 4674010
• Update Time: 2025-10-29

Disialyl, monofucosyllacto-N-hexaose Chemical and Physical Properties

Names and Identifiers

• Disialyl, monofucosyllacto-N-hexaose

Additional information on Disialyl, monofucosyllacto-N-hexaose

Disialyl, monofucosyllacto-N-hexaose (CAS No. 263916-84-3): A Comprehensive Overview in Modern Glycobiology

Disialyl, monofucosyllacto-N-hexaose, a glycan with the chemical identifier CAS No. 263916-84-3, represents a significant advancement in the field of glycobiology. This compound, characterized by its unique structural composition, has garnered considerable attention due to its multifaceted biological activities and potential applications in pharmaceutical and diagnostic domains. The intricate architecture of this glycan, featuring disialylation and monofucosylation modifications, positions it as a key player in modulating cellular interactions and immune responses.

The structural elucidation of Disialyl, monofucosyllacto-N-hexaose has been facilitated by cutting-edge analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These methodologies have not only confirmed the precise molecular structure but also provided insights into its conformational dynamics. The presence of sialic acid residues and fucose moieties contributes to its remarkable stability and reactivity, making it an attractive candidate for further biochemical investigation.

In recent years, there has been a surge in research focusing on the role of complex glycans in health and disease. Disialyl, monofucosyllacto-N-hexaose has emerged as a critical glycan involved in various biological processes, including cell adhesion, inflammation, and cancer progression. Studies have demonstrated that this glycan can influence the binding affinity of pathogens to host cells, thereby modulating the host immune response. Its ability to act as a ligand for certain receptors has also been implicated in the development of novel therapeutic strategies.

The pharmacological potential of Disialyl, monofucosyllacto-N-hexaose has been extensively explored in preclinical models. Research indicates that this glycan can serve as a potent inhibitor of bacterial adhesion, offering a promising approach to combat antibiotic-resistant infections. Additionally, its immunomodulatory properties have been investigated in the context of autoimmune diseases, where it shows promise in regulating excessive inflammatory responses.

Advances in synthetic chemistry have enabled the large-scale production of Disialyl, monofucosyllacto-N-hexaose, making it more accessible for research and commercial applications. Techniques such as enzymatic synthesis and chemical glycosylation have been optimized to ensure high purity and yield. These advancements are crucial for translating laboratory findings into tangible therapeutic interventions.

The diagnostic applications of this glycan are equally compelling. By serving as a biomarker for various pathological conditions, Disialyl, monofucosyllacto-N-hexaose can aid in early detection and monitoring of diseases such as cancer and inflammatory disorders. Its unique structural features make it an excellent candidate for developing highly specific diagnostic assays.

The future direction of research on Disialyl, monofucosyllacto-N-hexaose is likely to be shaped by interdisciplinary collaborations between glycobiologists, biochemists, and clinicians. Ongoing studies aim to unravel the complete spectrum of its biological functions and explore novel therapeutic modalities. The integration of computational modeling with experimental data will further enhance our understanding of this glycan's role in cellular processes.

In conclusion, Disialyl, monofucosyllacto-N-hexaose (CAS No. 263916-84-3) stands out as a pivotal compound in modern glycobiology. Its complex structure and diverse biological activities underscore its significance in both research and clinical settings. As our knowledge expands and methodologies evolve, this glycan is poised to play an increasingly vital role in advancing therapeutic strategies across multiple disciplines.